Cas no 374704-04-8 (4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one)

4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one is a specialized heterocyclic compound featuring a fused pyrrolo[2,1-b]quinazolinone scaffold with a chloroacetyl substituent at the 4-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The chloroacetyl group enhances its utility in nucleophilic substitution reactions, enabling facile derivatization. Its rigid polycyclic framework contributes to stereochemical stability, which is advantageous in medicinal chemistry applications. The compound’s well-defined molecular architecture allows for precise modifications, supporting research in drug discovery and the synthesis of novel heterocyclic systems. Suitable for controlled reactions under anhydrous conditions.

4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one structure

374704-04-8 structure

Product Name:4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one

CAS No:374704-04-8

MF:C₁₃H₁₃ClN₂O₂

MW:264.707522153854

CID:5416494

PubChem ID:3786108

Update Time:2025-05-24

4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one Chemical and Physical Properties

Names and Identifiers

- 4-(2-chloroacetyl)-1,2,3,3a-tetrahydropyrrolo[2,1-b]quinazolin-9-one
- 4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one
- Inchi： 1S/C13H13ClN2O2/c14-8-12(17)16-10-5-2-1-4-9(10)13(18)15-7-3-6-11(15)16/h1-2,4-5,11H,3,6-8H2
- InChI Key： TXEONCFNNMAWLL-UHFFFAOYSA-N
- SMILES： N1(C(CCl)=O)C2=C(C=CC=C2)C(=O)N2CCCC12

4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-18580715-0.05g	4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one	374704-04-8	90%	0.05g	$246.0	2023-09-18

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Additional information on 4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one

Introduction to 4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one (CAS No. 374704-04-8)

4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one, with the CAS number 374704-04-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrroloquinazolines, which are known for their diverse biological activities, including antitumor and antimicrobial properties.

The chemical structure of 4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one is characterized by a fused heterocyclic ring system with a chloroacetyl substituent at the 4-position. The presence of this chloroacetyl group imparts specific reactivity and biological activity to the molecule. The pyrroloquinazoline scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets.

Recent studies have highlighted the potential of 4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiproliferative activity against a panel of human cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer.

In addition to its antitumor properties, 4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one has shown promise in antimicrobial research. A 2020 study in the European Journal of Medicinal Chemistry reported that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind this activity is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

The synthesis of 4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of 1-(chloroacetyl)pyrrole with an appropriate quinazoline derivative under controlled conditions. This method provides a scalable and efficient approach to produce the compound for further biological evaluation.

The pharmacokinetic properties of 4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2，1-b]quinazolin-9-one have also been investigated. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties make it a promising candidate for further development as an orally active therapeutic agent.

In conclusion, 4-(2-Chloroacetyl)-1H，2， H， 3， H， 3a， H， 4， H， 9， H-pyrrolo [ 2 , 1 - b ] quinazolin - 9 - one (CAS No . 374704 - 04 - 8) is a versatile compound with significant potential in both oncology and antimicrobial research. Its unique chemical structure and favorable pharmacological profile position it as an attractive lead molecule for drug development. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.